Cas no 28786-90-5 (Propanenitrile, 2,3-dibromo-2-methyl-)

• Product Name: Propanenitrile, 2,3-dibromo-2-methyl-
• CAS No: 28786-90-5
• MF: C₄H₅Br₂N
• MW: 226.897199392319
• CID: 1436602
• PubChem ID: 12847946
• Update Time: 2025-04-20

Propanenitrile, 2,3-dibromo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2,3-dibromo-2-methyl-
• 2,3-dibromo-2-methylpropanenitrile
• 28786-90-5
• SCHEMBL13778101

• Inchi： 1S/C4H5Br2N/c1-4(6,2-5)3-7/h2H2,1H3
• InChI Key： DXHRQZSQIGGFEL-UHFFFAOYSA-N
• SMILES： BrC(C#N)(C)CBr

Computed Properties

• Exact Mass: 224.87885
• Monoisotopic Mass: 224.87887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79